10.1039/C1JM11546D | Annealed binary nanowires: an efficient creation of abundant oxygen deficient states†

Annealed binary nanowires: an efficient creation of abundant oxygen deficient states†

Journal of Materials Chemistry Pub Date: 2011-07-06 DOI: 10.1039/C1JM11546D

Abstract

Thermal evaporation made trigonal-phase Al₂O₃ nanowires are coated with amorphous TiO₂ using atomic layer deposition and subsequent annealing results in crystallization of the coating and creation of abundant oxygen deficient states at the interface. Interfacial states behave as electron acceptors upon charging and capacitance density has been measured to be three orders of magnitude greater than existing data.

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Journal Name：Journal of Materials Chemistry

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